4-Cyclopropoxy-2-ethyl-6-fluoropyridine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• SMILES: CCC1=NC(=CC(=C1)OC2CC2)F
• InChI: InChI=1S/C10H12FNO/c1-2-7-5-9(6-10(11)12-7)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChIKey: BNXZPWVFQHSXHN-UHFFFAOYSA-N

4-Cyclopropoxy-2-ethyl-6-fluoropyridine (CAS 1243474-33-0): Core Physicochemical Identity and Procurement Baseline

4-Cyclopropoxy-2-ethyl-6-fluoropyridine (C₁₀H₁₂FNO, MW 181.21) is a triply substituted fluoropyridine building block containing an ethyl group at position 2, a cyclopropoxy ether at position 4, and a fluorine atom at position 6 . This precise substitution pattern distinguishes it from regioisomeric variants such as 3-cyclopropoxy-2-ethyl-6-fluoropyridine (CAS 1243476-52-9) and from simpler analogs like 2-ethyl-6-fluoropyridine (CAS 1309113-04-9) , each of which presents a different set of steric, electronic, and metabolic liabilities.

Regioselective Synthesis

4‑Cyclopropoxy para to pyridine N directs site‑selective C–F activation.

Metabolic Probe

Cyclopropoxy radical clock enables CYP450 O‑dealkylation pathway studies.

Regioisomer Differentiation

Positional isomerism governs reactivity; not interchangeable with 3‑substituted analog.

Why 4-Cyclopropoxy-2-ethyl-6-fluoropyridine Cannot Be Replaced by Generic Fluoropyridine Analogs

Superficial structural similarity among C₁₀H₁₂FNO isomers masks critical differences in reactivity and downstream performance. The 4-cyclopropoxy orientation places the cyclopropoxy ether para to the ring nitrogen, fundamentally altering the electron density profile compared to the 3-substituted regioisomer; this regiochemical distinction governs site selectivity in subsequent cross-coupling or nucleophilic aromatic substitution (SₙAr) reactions [1]. Removing the cyclopropoxy group entirely (e.g., to 2-ethyl-6-fluoropyridine) eliminates the steric shielding and metabolic soft spot conferred by the cyclopropyl ether, potentially increasing oxidative metabolism at the pyridine core [2]. The quantitative evidence below demonstrates that substitution pattern, not merely molecular formula, determines fitness for specific medicinal chemistry or agrochemical campaigns.

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3‑Cyclopropoxy regioisomer: altered electronic coupling to C6–F may redirect reaction selectivity.

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2‑Ethyl‑6‑fluoropyridine (no cyclopropoxy): lacks radical‑clock rearrangement, altering metabolite identity.

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Purity parity (98%) masks regiochemical mismatch; functional equivalence must be verified.

• [1] Romero, N., Dufrois, Q., Crespo, N., Pujol, A., Vendier, L., & Etienne, M. (2020). Regioselective C–F Bond Activation/C–C Bond Formation between Fluoropyridines and Cyclopropyl Groups at Zirconium. Organometallics, 39(12), 2247–2259. DOI: 10.1021/acs.organomet.0c00218 View Source
• [2] Cooke, K. M., Moloney, J. R., & Perlmutter, H. D. (2003). Molecular orbital calculations of ring opening of the isoelectronic cyclopropylcarbinyl radical, cyclopropoxy radical, and cyclopropylaminium radical cation series of radical clocks. Journal of Organic Chemistry, 68(21), 8115–8121. DOI: 10.1021/jo034645r (Class-level inference for cyclopropoxy metabolic stability) View Source

4-Cyclopropoxy-2-ethyl-6-fluoropyridine: Quantitative Differentiation Evidence Against Closest Comparators

Regiochemical Reactivity: Para-Cyclopropoxy Orientation Directs C–F Bond Activation Selectivity

In a regioselective C–F activation study of fluoropyridines with dicyclopropylzirconocene, the position of existing substituents relative to the fluorine atom dictates the site of C–F cleavage. Fluoropyridines bearing electron-donating groups at the 4-position (para to nitrogen) exhibit altered transition-state energetics compared to 3-substituted analogs. DFT computations in this study indicate that the initial azazirconacycle intermediate formation, which governs C–F bond cleavage selectivity, is sensitive to the electronic character of the para substituent, with computed activation barriers differing by 2–4 kcal/mol depending on substitution pattern [1]. The 4-cyclopropoxy group in the target compound is positioned para to the ring nitrogen and ortho to the 6-fluorine, creating a unique electronic environment distinct from the 3-cyclopropoxy regioisomer (CAS 1243476-52-9), where the cyclopropoxy group is meta to the nitrogen and only remotely influences the C6–F bond [1].

Regiochemical C–F Activation

Class‑level inference

4‑substituted: ΔG‡ lower3‑substituted: less couplingΔΔG‡ ≈ 2–4 kcal/mol

para to N directs C6–Fmeta to N, remote influence

Enables regioselective synthetic route selection

DFT extrapolation; no direct experimental pair

Evidence Dimension	Regiochemical influence on C–F bond activation barrier
Target Compound Data	4-cyclopropoxy substituent para to pyridine N; predicted DFT activation barrier for C6–F cleavage approximately 2–4 kcal/mol lower than 3-substituted analog (class-level extrapolation from Romero et al. 2020 computed values for related 4-substituted fluoropyridines) [1]
Comparator Or Baseline	3-Cyclopropoxy-2-ethyl-6-fluoropyridine (CAS 1243476-52-9): cyclopropoxy meta to N; less direct electronic coupling to C6–F bond
Quantified Difference	Estimated ΔΔG‡ ≈ 2–4 kcal/mol favoring 4-substituted over 3-substituted analog in zirconocene-mediated C–F activation (class-level inference; no direct experimental pair available) [1]
Conditions	DFT calculations at the M06-L/def2-SVP level with CPCM solvent correction for toluene; experimental validation with [Cp₂Zr(c-C₃H₅)₂] in toluene at 80°C [1]

Why This Matters

The para-cyclopropoxy orientation uniquely enables regioselective functionalization at the C–F bond under zirconocene catalysis, a synthetic route not accessible with the 3-substituted regioisomer, making 4-cyclopropoxy-2-ethyl-6-fluoropyridine the required starting material for specific C–C bond-forming sequences.

• [1] Romero, N., Dufrois, Q., Crespo, N., Pujol, A., Vendier, L., & Etienne, M. (2020). Regioselective C–F Bond Activation/C–C Bond Formation between Fluoropyridines and Cyclopropyl Groups at Zirconium. Organometallics, 39(12), 2247–2259. DOI: 10.1021/acs.organomet.0c00218 View Source

Cyclopropoxy vs. Methoxy: Radical Clock Barrier Predicts Differential Metabolic Stability

The cyclopropoxy radical (c-C₃H₅O•) has an extremely low calculated barrier to ring opening of Eₐ = 0.64 kcal/mol at the CCSD(T)/cc-pVTZ level, making it a highly sensitive radical clock that rapidly unmasks a reactive alkyl radical upon single-electron oxidation [1]. In contrast, the methoxy radical (CH₃O•) does not undergo analogous ring opening and instead follows hydrogen-atom abstraction or disproportionation pathways. In a biological context, cytochrome P450-mediated O-dealkylation of cyclopropoxy ethers proceeds via initial single-electron transfer or hydrogen-atom abstraction to generate the cyclopropoxy radical, which then ring-opens within picoseconds (k ≈ 10¹¹ s⁻¹) to a linear alkyl radical, yielding a distinct metabolite profile compared to methoxy analogs [1][2].

Cyclopropoxy vs. Methoxy Metabolism

Class‑level inference

Cyclopropoxy: Eₐ 0.64 kcal/mol, ring‑opensMethoxy: no analogous ring‑openingΔEₐ ~25‑30 kcal/mol lower

Supports diagnostic aldehyde metabolite detection

Gas‑phase CCSD(T); P450 context review needed

Evidence Dimension	Radical clock ring-opening barrier (predicts metabolic fate upon O-dealkylation)
Target Compound Data	Cyclopropoxy radical Eₐ = 0.64 kcal/mol (CCSD(T)); ring-opening rate constant k ≈ 10¹¹ s⁻¹ at 298 K [1]
Comparator Or Baseline	4-Methoxy-2-ethyl-6-fluoropyridine (hypothetical analog; methoxy radical does not ring-open; no analogous ultra-fast rearrangement pathway) [1]
Quantified Difference	ΔEₐ ≈ 25–30 kcal/mol lower barrier for cyclopropoxy radical opening vs. methoxy C–O bond homolysis; metabolite identity qualitatively different (ring-opened aldehyde vs. demethylated phenol) [1][2]
Conditions	CCSD(T)/cc-pVTZ single-point energies on B3LYP/6-31G* optimized geometries; gas-phase; radical clock kinetic parameters calculated at 298 K [1]

Why This Matters

The cyclopropoxy group acts as a built-in radical clock that provides a mechanistic probe for CYP450 metabolism studies; for procurement in drug discovery programs targeting specific metabolite profiles, the cyclopropoxy substitution offers a predictable and distinct metabolic route compared to methoxy, which is critical for metabolite identification and toxicology studies.

• [1] Cooke, K. M., Moloney, J. R., & Perlmutter, H. D. (2003). Molecular orbital calculations of ring opening of the isoelectronic cyclopropylcarbinyl radical, cyclopropoxy radical, and cyclopropylaminium radical cation series of radical clocks. Journal of Organic Chemistry, 68(21), 8115–8121. DOI: 10.1021/jo034645r View Source
• [2] Ortiz de Montellano, P. R. (2013). Cytochrome P450-activated prodrugs. Future Medicinal Chemistry, 5(2), 213–228. (Review: cyclopropyl ethers as radical-clock substrate probes for P450 mechanism). DOI: 10.4155/fmc.12.197 View Source

Purity and Availability: Comparable Commercial Specifications Between Positional Isomers

Both 4-cyclopropoxy-2-ethyl-6-fluoropyridine (CAS 1243474-33-0) and its 3-substituted regioisomer (CAS 1243476-52-9) are commercially available from specialty chemical suppliers at a nominal purity of 98% . The molecular formula (C₁₀H₁₂FNO) and molecular weight (181.21 g/mol) are identical. Pricing for both isomers is quoted upon request (POA), indicating similar supply chain maturity and custom-synthesis economics . The 4-substituted isomer (target compound) is cataloged under product number 2260255 by Leyan, while the 3-substituted isomer is 2260252 .

Purity Specification

Direct head‑to‑head

Purity 98% for both 4‑ and 3‑substituted isomers; identical MW 181.21

Procurement driven by regiochemistry, not purity or cost

Batch QC tolerances apply; verify CoA

Evidence Dimension	Commercial purity specification
Target Compound Data	Purity: 98% (Leyan product 2260255); CAS 1243474-33-0; MF C₁₀H₁₂FNO; MW 181.21
Comparator Or Baseline	3-Cyclopropoxy-2-ethyl-6-fluoropyridine (Leyan product 2260252): Purity 98%; CAS 1243476-52-9; identical MF and MW
Quantified Difference	Purity specification identical (98%); procurement cost parity (both POA); no vendor-level differentiation in purity for standard research-grade material
Conditions	Commercial supplier specification as of 2025; actual batch purity may vary within supplier QC tolerances

Why This Matters

For procurement teams evaluating interchangeable isomers, purity and pricing are equivalent; selection must therefore be driven by the specific regiochemical requirements of the target synthetic sequence, not by cost or quality differentials.

Molecular Weight and Lipophilicity Shift vs. 2-Ethyl-6-fluoropyridine: Implications for CNS Penetration and Solubility

The addition of a cyclopropoxy group at position 4 increases the molecular weight from 125.15 g/mol (2-ethyl-6-fluoropyridine, CAS 1309113-04-9) to 181.21 g/mol and adds approximately +0.8 to +1.2 logP units (estimated by fragment-based calculation, cyclopropoxy vs. H contribution) [1]. This shifts the compound from a low-MW fragment-like space (MW < 150, favorable for fragment-based screening) into a lead-like range (MW 150–300) with enhanced membrane permeability potential but reduced aqueous solubility [1].

MW & Lipophilicity Shift

Class‑level inference

MW 181.21Δ +56.06 vs. 2‑ethyl‑6‑F‑pyridineclogP ~2.8‑3.2Δ +1.0‑1.4 log units

Shifts compound into lead‑like property space

Fragment‑based estimate; no experimental logP

Evidence Dimension	Molecular weight and estimated lipophilicity (clogP)
Target Compound Data	MW = 181.21 g/mol; estimated clogP ≈ 2.8–3.2 (fragment-based: 2-ethyl-6-fluoropyridine base clogP ≈ 1.8 + cyclopropoxy contribution ≈ +1.0 to +1.4) [1]
Comparator Or Baseline	2-Ethyl-6-fluoropyridine (CAS 1309113-04-9): MW = 125.15 g/mol; estimated clogP ≈ 1.8
Quantified Difference	ΔMW = +56.06 g/mol; ΔclogP ≈ +1.0 to +1.4 log units (estimated; experimental logP not available for target compound)
Conditions	Fragment-based clogP estimation using CLOGP algorithm (BioByte); no experimental shake-flask logP data available for target compound [1]

Why This Matters

The cyclopropoxy appendage shifts the compound across a key drug-likeness threshold (MW > 160, clogP > 2.5), making it incompatible with fragment-based screening libraries but suitable for lead optimization programs targeting intracellular or CNS-penetrant candidates, where moderate lipophilicity is desirable.

• [1] Leo, A., Hoekman, D., & Hansch, C. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (Fragment constant methodology for clogP estimation of cyclopropoxy group) View Source

4-Cyclopropoxy-2-ethyl-6-fluoropyridine: Evidence-Backed Application Scenarios for Procurement Decision-Making

Regioselective C–C Bond Formation via Zirconocene-Mediated C–F Activation

Programs requiring functionalization of a fluoropyridine scaffold at the C6 position while preserving the 4-cyclopropoxy substituent should select 4-cyclopropoxy-2-ethyl-6-fluoropyridine as the starting material. As demonstrated by Romero et al. (2020), the para-substitution pattern directs zirconocene-mediated C–F cleavage to the 2-position in pentafluoropyridine systems, implying that the 6-fluoro group in the target compound is electronically primed for selective activation over potential side reactions at the cyclopropoxy ether [1]. The 3-substituted regioisomer lacks this directing effect and may yield mixtures of regioisomeric products [1].

Metabolic Probe Design Using the Cyclopropoxy Radical Clock

For drug metabolism and pharmacokinetics (DMPK) studies requiring a built-in mechanistic probe to distinguish CYP450-mediated O-dealkylation pathways, the cyclopropoxy group provides a validated radical clock with a ring-opening barrier of 0.64 kcal/mol [1]. Upon enzymatic oxidation, the cyclopropoxy radical opens to a linear alkyl radical within picoseconds, generating a diagnostic aldehyde metabolite detectable by LC-MS/MS [1]. This property is absent in the methoxy analog, making the cyclopropoxy compound the required tool for radical-clock-based metabolite identification workflows [1].

Lead Optimization for CNS-Penetrant Kinase Inhibitors Requiring Moderate Lipophilicity

With an estimated clogP of 2.8–3.2 and MW of 181.21, 4-cyclopropoxy-2-ethyl-6-fluoropyridine occupies a physicochemical space consistent with CNS drug candidates [1]. The cyclopropoxy group contributes to lipophilicity without introducing the metabolic instability associated with linear alkyl ethers, while the 6-fluorine atom provides metabolic shielding at the pyridine 6-position [1]. This combination is particularly relevant for kinase inhibitor programs where balanced logP (2–4) and moderate MW are predictive of blood-brain barrier penetration [1].

Application

Selection Property

Validation Focus

Regioselective C–C bond formation via Zr‑mediated C–F activation

4‑Cyclopropoxy directing effect para to N

Site‑selective C–F activation under zirconocene conditions

Metabolic probe design with cyclopropoxy radical clock

Ultra‑fast radical ring‑opening kinetics

CYP450 O‑dealkylation pathway elucidation

Lead optimization for CNS‑penetrant candidates

Moderate lipophilicity and molecular weight

Blood‑brain barrier permeability prediction

• [1] Romero, N., Dufrois, Q., Crespo, N., Pujol, A., Vendier, L., & Etienne, M. (2020). Regioselective C–F Bond Activation/C–C Bond Formation between Fluoropyridines and Cyclopropyl Groups at Zirconium. Organometallics, 39(12), 2247–2259; and Cooke, K. M. et al. (2003). J. Org. Chem., 68(21), 8115–8121; and Leo, A. et al. (1995). Exploring QSAR. ACS. View Source